Cas no 1500563-75-6 (2-(Azepan-2-yl)-1-cyclopropylpropan-1-one)

• Product Name: 2-(Azepan-2-yl)-1-cyclopropylpropan-1-one
• CAS No: 1500563-75-6
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5696975
• PubChem ID: 79538952
• Update Time: 2025-06-15

2-(Azepan-2-yl)-1-cyclopropylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1126485
• 2-(AZEPAN-2-YL)-1-CYCLOPROPYLPROPAN-1-ONE
• AKOS018094783
• CS-0275696
• 1500563-75-6
• 1-Propanone, 1-cyclopropyl-2-(hexahydro-1H-azepin-2-yl)-
• 2-(Azepan-2-yl)-1-cyclopropylpropan-1-one

• Inchi： 1S/C12H21NO/c1-9(12(14)10-6-7-10)11-5-3-2-4-8-13-11/h9-11,13H,2-8H2,1H3
• InChI Key： OXSSSXIOUBITBU-UHFFFAOYSA-N
• SMILES： O=C(C(C)C1CCCCCN1)C1CC1

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 277.2±13.0 °C(Predicted)
• pka: 10.56±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-(Azepan-2-yl)-1-cyclopropylpropan-1-one

Comprehensive Overview of 2-(Azepan-2-yl)-1-cyclopropylpropan-1-one (CAS No. 1500563-75-6)

2-(Azepan-2-yl)-1-cyclopropylpropan-1-one (CAS No. 1500563-75-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclopropyl group attached to a propan-1-one backbone, further modified by an azepane ring. Such a configuration makes it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and development.

The molecular formula of 2-(Azepan-2-yl)-1-cyclopropylpropan-1-one is C12H21NO, with a molecular weight of 195.30 g/mol. Its structure combines the rigidity of the cyclopropyl ring with the flexibility of the azepane moiety, offering a balance of stability and reactivity. This duality is particularly appealing in medicinal chemistry, where researchers seek compounds that can interact selectively with biological targets while maintaining metabolic stability.

In recent years, the demand for 2-(Azepan-2-yl)-1-cyclopropylpropan-1-one has surged, driven by its potential applications in the development of novel therapeutics. For instance, its azepane component is a common motif in drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The cyclopropyl group, on the other hand, is often employed to enhance the pharmacokinetic properties of drug candidates, including improved bioavailability and reduced toxicity.

One of the most frequently asked questions about 2-(Azepan-2-yl)-1-cyclopropylpropan-1-one is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, making it suitable for laboratory-scale reactions. Its stability at room temperature further enhances its utility as a building block in multi-step synthetic routes.

Another area of interest is the compound's role in green chemistry initiatives. Researchers are exploring eco-friendly synthetic pathways to produce 2-(Azepan-2-yl)-1-cyclopropylpropan-1-one with minimal environmental impact. This aligns with the growing trend toward sustainable practices in the chemical industry, where reducing waste and energy consumption is a top priority.

The versatility of 2-(Azepan-2-yl)-1-cyclopropylpropan-1-one extends beyond pharmaceuticals. It is also being investigated for use in materials science, particularly in the design of polymeric materials with tailored properties. The compound's ability to act as a cross-linking agent or a monomer precursor opens up new possibilities for creating advanced materials with applications in electronics, coatings, and adhesives.

From a regulatory perspective, 2-(Azepan-2-yl)-1-cyclopropylpropan-1-one is not classified as a hazardous substance, which simplifies its handling and transportation. However, standard laboratory safety protocols should always be followed to ensure safe usage. This includes wearing appropriate personal protective equipment (PPE) and working in a well-ventilated environment.

In conclusion, 2-(Azepan-2-yl)-1-cyclopropylpropan-1-one (CAS No. 1500563-75-6) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its broad applicability, make it a valuable asset in fields ranging from drug discovery to materials science. As research continues to uncover new uses for this molecule, its importance in the chemical and pharmaceutical industries is expected to grow even further.